Unii-BZ0G20838B

• CAS No.: 36465-76-6
• Molecular Formula: AsH2O3
• Molecular Weight: 124.936 g/mol
• InChI: InChI=1S/AsH2O3/c2-1(3)4/h(H2,2,3,4)
• InChI Key: MJJNNUVOCYXPBG-UHFFFAOYSA-N
• SMILES: O[As](=O)O
• Synonyms: arsonate; arsonic acid; arsonic acid, ion(2-)

Description

UNII-BZ0G20838B is a chemical compound identified under the FDA’s Unique Ingredient Identifier system. Key properties include:

• Molecular weight: 184.65 g/mol
• LogP (partition coefficient): 1.78 (iLOGP), 2.66 (XLOGP3)
• Solubility: 0.1 mg/mL in water, classified as "soluble"
• Pharmacological activity: Inhibits CYP1A2 and CYP2C19 enzymes, with high blood-brain barrier (BBB) permeability .

This compound is synthesized via bromination of a thiourea precursor in acetic acid at 20°C, yielding a 59% purified product after flash chromatography . Its structural core—a benzothiazole ring with chloro and amine substituents—confers reactivity and bioactivity relevant to medicinal chemistry.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares UNII-BZ0G20838B with three structurally related compounds from the evidence:

Property	UNII-BZ0G20838B (CAS 20358-01-4)	5,7-Dichlorobenzo[d]thiazol-2-amine (CAS 20358-06-9)	(3-Bromo-5-chlorophenyl)boronic Acid (CAS 1046861-20-4)	2-(4-Nitrophenyl)benzimidazole (CAS 1761-61-1)
Molecular Formula	C₇H₅ClN₂S	C₇H₅FN₂S	C₆H₅BBrClO₂	C₇H₅BrO₂
Molecular Weight	184.65 g/mol	168.19 g/mol	235.27 g/mol	201.02 g/mol
LogP (XLOGP3)	2.66	2.13	2.15	2.63 (SILICOS-IT)
Solubility (mg/mL)	0.1	0.249	0.24	0.687
CYP Inhibition	CYP1A2, CYP2C19	CYP1A2 only	None	Not reported
BBB Permeability	Yes	Yes	Yes	Not reported
Synthetic Yield	59%	Not specified	Not specified	98%
Key Structural Features	Chloro-substituted benzothiazole	Fluoro-substituted benzothiazole	Boronic acid with Br/Cl substituents	Nitrophenyl-benzimidazole

Key Findings:

Structural Analogues (Benzothiazoles) :

• CAS 20358-06-9 replaces chlorine with fluorine, reducing molecular weight (168.19 vs. 184.65 g/mol) and altering LogP (2.13 vs. 2.66). Despite similar BBB permeability, its CYP inhibition profile is narrower (CYP1A2 only) .
• CAS 1761-61-1 (nitrophenyl-benzimidazole) diverges in core structure but shares high synthetic yield (98%) and solubility (0.687 mg/mL), suggesting utility in high-throughput applications .

Functional Analogues (Boronic Acids) :

• CAS 1046861-20-4 lacks a benzothiazole ring but exhibits comparable LogP (2.15) and solubility (0.24 mg/mL). Its lack of CYP inhibition highlights structural specificity in enzyme interaction .

Pharmacokinetic Differences :

• UNII-BZ0G20838B’s dual CYP1A2/CYP2C19 inhibition contrasts with the single-enzyme activity of CAS 20358-06-9, implying broader drug-drug interaction risks .
• All compounds except CAS 1761-61-1 demonstrate BBB permeability, making them candidates for central nervous system targets .

Synthetic Efficiency :

• UNII-BZ0G20838B’s moderate yield (59%) falls below CAS 1761-61-1’s near-quantitative yield (98%), reflecting differences in reaction optimization .

Research Implications

• Drug Design : The chloro and fluoro benzothiazoles (UNII-BZ0G20838B and CAS 20358-06-9) offer tunable CYP inhibition profiles for targeted therapies.
• Synthetic Chemistry : High-yield routes (e.g., CAS 1761-61-1) provide models for improving UNII-BZ0G20838B’s production scalability .
• Toxicity : UNII-BZ0G20838B’s dual CYP inhibition necessitates careful preclinical evaluation to mitigate adverse metabolic interactions .